Cas no 646055-89-2 (Spiro[bicyclo[2.2.2]octane-2,3'-pyrrolidin]-2'-one)

• Product Name: Spiro[bicyclo[2.2.2]octane-2,3'-pyrrolidin]-2'-one
• CAS No: 646055-89-2
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 421745
• PubChem ID: 71379503
• Update Time: 2025-04-19

Spiro[bicyclo[2.2.2]octane-2,3'-pyrrolidin]-2'-one Chemical and Physical Properties

Names and Identifiers

• Spiro[bicyclo[2.2.2]octane-2,3'-pyrrolidin]-2'-one
• spiro[bicyclo[2.2.2]octane-3,3'-pyrrolidine]-2'-one
• 2'H-Spiro[bicyclo[2.2.2]octane-2,3'-pyrrolidin]-2'-one
• DTXSID00802066
• 646055-89-2

• Inchi： 1S/C11H17NO/c13-10-11(5-6-12-10)7-8-1-3-9(11)4-2-8/h8-9H,1-7H2,(H,12,13)
• InChI Key： ODZHSQYXLMWTLC-UHFFFAOYSA-N
• SMILES： O=C1C2(CCN1)CC1CCC2CC1

Computed Properties

• Exact Mass: 179.13111
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1